Cas no 16251-77-7 (3-phenylbutanal)

3-phenylbutanal Properties

Names and Identifiers

• 3-phenylbutanal
• 3-PHENYLBUTYRALDEHYDE
• BETA.-METHYL-BENZENEPROPANAL
• 3-Methyl-3-phenylpropanal
• 3-phenyl-butanal
• 3-phenyl-butyraldehyde
• 3-phenyl-Mutanal
• beta-methyl-benzenepropana
• +Expand

• MDL： MFCD00010698
• InChIKey： MYHGOWDLVRDUFA-UHFFFAOYSA-N
• Inchi： 1S/C10H12O/c1-9(7-8-11)10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3
• SMILES： CC(CC=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 148.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Heavy Atom Count: 11
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.37910
• PSA: 17.07000
• Refractive Index: n20/D 1.5179(lit.)
• Boiling Point: 93-94 °C/16 mmHg(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.997 g/mL at 25 °C(lit.)

3-phenylbutanal Security Information

• WGK Germany：2
• Hazardous Material transportation number：NONH for all modes of transport

3-phenylbutanal Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%